
Pefachrome FXa mass spectrometry QC
validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pefachrome(R) fxa*

CAS No.: 80895-10-9

Cat. No.: S1938157

Get Quote

Pefachrome FXa in Scientific Research

Based on the search results, Pefachrome FXa is documented as a specialized chromogenic substrate used in

biochemical assays to measure the activity of Factor Xa (FXa), a key enzyme in the blood coagulation

cascade [1].

The table below summarizes its role as found in the literature:

Aspect Description from Search Results

Primary
Application

Detection of Factor Xa (FXa) activity in enzymatic assays [1].

Experimental
Context

Used in anti-FXa assays to evaluate anticoagulant potency of heparin analogues

like the "Super 12-mer" and Enoxaparin [1].

Measured
Parameter

Amidolytic (light-absorbing) activity at 405 nm, which correlates with FXa activity

[1].

Role in Workflow Final detection step in a multi-step assay to determine the inhibitory capacity of

anticoagulant compounds [1].
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A Framework for Mass Spectrometry QC Validation

Although the searched articles do not validate Pefachrome FXa itself via mass spectrometry, they detail

rigorous QC frameworks that are critical for validating methods and instruments in proteomics and

biomarker research. Applying these principles would be essential for a robust product comparison guide.

The core concept in modern proteomics QC is System Suitability Testing (SST), which involves running

control samples to verify that the entire mass spectrometry system is performing within specified limits

before analyzing experimental samples [2]. These controls are often categorized by complexity [2]:

QC
Level

Description Use Case

QC1 A known mixture of peptides or a digest of a

single protein.

System Suitability Testing (SST); retention

time calibration [2].

QC2 A digest of a whole-cell lysate or biofluid. Process control, analyzed alongside

experimental samples [2].

QC3 A QC2 sample spiked with isotopically

labeled peptides (like a QC1).

SST; provides data on quantitative detection

limits and retention time [2].

QC4 A suite of different complex samples with

known quantitative differences.

Evaluating label-free quantification accuracy

and precision across runs [2].

The general workflow for implementing these controls is outlined below. This process ensures that any data

generated, including that from assays using reagents like Pefachrome FXa, is reliable.
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Start QC Validation Process

Perform System Suitability Test (SST)
Using QC1 or QC3 standard

Check Performance Metrics

Is system within
operational margins?

No

Proceed with Experimental Run
Include process QC (QC2) samples

Yes

Acquire and Analyze Data

Validate Results against
QC ground truth

Confident in Results
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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